N-{[(4,6-dimethyl-2-pyrimidinyl)amino][(4-methylphenyl)amino]methylene}acetamide

• IUPAC Name: N-[(E)-N'-(4,6-dimethylpyrimidin-2-yl)-N-(4-methylphenyl)carbamimidoyl]acetamide
• InChI: InChI=1S/C16H19N5O/c1-10-5-7-14(8-6-10)20-16(19-13(4)22)21-15-17-11(2)9-12(3)18-15/h5-9H,1-4H3,(H2,17,18,19,20,21,22)
• InChI Key: UESZRPBFOSMDHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=NC2=NC(=CC(=N2)C)C)NC(=O)C
• Isomeric SMILES: CC1=CC=C(C=C1)N/C(=N\C2=NC(=CC(=N2)C)C)/NC(=O)C
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

N-{[(4,6-dimethyl-2-pyrimidinyl)amino][(4-methylphenyl)amino]methylene}acetamide, also known as DMMA, is a chemical compound that has gained significant interest in scientific research due to its potential as a therapeutic agent. DMMA belongs to the class of small molecules that target protein-protein interactions and has shown promising results in various preclinical studies.

Mechanism of Action

N-{[(4,6-dimethyl-2-pyrimidinyl)amino][(4-methylphenyl)amino]methylene}acetamide exerts its pharmacological effects by binding to the c-Myc/Max complex and disrupting its function. The c-Myc/Max complex is a crucial regulator of cell proliferation, differentiation, and apoptosis, and its dysregulation is associated with various human cancers.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis and cell cycle arrest in cancer cells by inhibiting the c-Myc/Max complex. This compound also exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to inhibit the replication of various viruses, including hepatitis C virus and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

N-{[(4,6-dimethyl-2-pyrimidinyl)amino][(4-methylphenyl)amino]methylene}acetamide has several advantages as a research tool, including its high potency, selectivity, and low toxicity. However, this compound's limited solubility in aqueous solutions and the need for specialized equipment for its synthesis and purification can limit its use in some experiments.

Future Directions

The potential therapeutic applications of N-{[(4,6-dimethyl-2-pyrimidinyl)amino][(4-methylphenyl)amino]methylene}acetamide are vast, and several avenues of research can be pursued in the future. Some of the future directions include the development of more potent and selective this compound analogs, the identification of new protein-protein interactions targeted by this compound, and the evaluation of this compound's efficacy in combination with other therapeutic agents. Additionally, further studies are needed to elucidate the pharmacokinetics and pharmacodynamics of this compound in vivo and its potential toxicity in humans.
Conclusion:
In conclusion, this compound is a promising small molecule with potential applications in cancer, inflammation, and viral infections. The synthesis of this compound involves a multi-step process, and its pharmacological effects are mediated by the disruption of the c-Myc/Max complex. This compound exhibits several advantages as a research tool, and several avenues of research can be pursued in the future to explore its therapeutic potential further.

Scientific Research Applications

N-{[(4,6-dimethyl-2-pyrimidinyl)amino][(4-methylphenyl)amino]methylene}acetamide has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and viral infections. This compound has been shown to inhibit the interaction between the oncogenic transcription factor c-Myc and its partner protein Max, leading to the suppression of tumor growth in preclinical models.